Cas no 161212-38-0 (Erinacean)

• Product Name: Erinacean
• CAS No: 161212-38-0
• MF: C₈H₉N₅O₃
• MW: 223.188760519028
• CID: 185017
• Update Time: 2024-03-01

Erinacean Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(7,8-dihydro-8-oxo-1H-purin-6-yl)- (9CI)
• Erinacean
• RXGSEDHUXCWOJX-UHFFFAOYSA-
• beta-Alanine, N-(7,8-dihydro-8-oxo-1H-purin-6-yl)- (9CI)

• Inchi： 1S/C8H9N5O3/c14-4(15)1-2-9-6-5-7(11-3-10-6)13-8(16)12-5/h3H,1-2H2,(H,14,15)(H3,9,10,11,12,13,16)
• InChI Key： RXGSEDHUXCWOJX-UHFFFAOYSA-N
• SMILES： O=C1NC2C(=C(N=CN=2)NCCC(=O)O)N1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: -0.5
• Topological Polar Surface Area: 116

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Beta amino acids and derivatives